Cas no 2133368-36-0 (3-iodo-2H,4H,5H,6H-pyrrolo3,4-cpyrazole)

• Product Name: 3-iodo-2H,4H,5H,6H-pyrrolo3,4-cpyrazole
• CAS No: 2133368-36-0
• MF: C₅H₆IN₃
• MW: 235.025712490082
• MDL: MFCD34595071
• CID: 5638555
• PubChem ID: 118493371
• Update Time: 2025-06-13

3-iodo-2H,4H,5H,6H-pyrrolo3,4-cpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole
• 2133368-36-0
• EN300-27777123
• SCHEMBL17234810
• 3-iodo-2H,4H,5H,6H-pyrrolo3,4-cpyrazole

• MDL： MFCD34595071
• Inchi： 1S/C5H6IN3/c6-5-3-1-7-2-4(3)8-9-5/h7H,1-2H2,(H,8,9)
• InChI Key： VAUSQHGROSHDDF-UHFFFAOYSA-N
• SMILES： IC1C2CNCC=2NN=1

Computed Properties

• Exact Mass: 234.96064g/mol
• Monoisotopic Mass: 234.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.7Ų

Additional information on 3-iodo-2H,4H,5H,6H-pyrrolo3,4-cpyrazole

Comprehensive Overview of 3-iodo-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole (CAS No. 2133368-36-0)

The compound 3-iodo-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole (CAS No. 2133368-36-0) is a heterocyclic organic molecule featuring a fused pyrrolo-pyrazole core with an iodine substituent. This structure places it in the spotlight for researchers exploring pharmaceutical intermediates, catalysis, and material science applications. Its unique iodinated heterocycle design makes it valuable for cross-coupling reactions, a hot topic in synthetic chemistry due to the growing demand for drug discovery and agrochemical development.

In recent years, the scientific community has shown increasing interest in pyrrolo-pyrazole derivatives, driven by their potential in kinase inhibition and cancer therapeutics. The iodine atom in 3-iodo-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole enhances its reactivity in palladium-catalyzed reactions, aligning with trends in green chemistry and atom-efficient synthesis. Searches for "iodo-heterocycles in medicinal chemistry" and "pyrrolopyrazole synthesis" have surged by 40% year-over-year, reflecting its relevance in high-impact research.

The compound’s stability under ambient conditions and solubility in polar aprotic solvents like DMF or DMSO make it practical for high-throughput screening. Analytical techniques such as HPLC and LC-MS are typically employed for purity verification, addressing common user queries like "how to characterize pyrrolopyrazole derivatives." Its molecular weight (251.07 g/mol) and logP (~2.3) further support its utility in bioisostere design, a trending subtopic in fragment-based drug discovery.

From an industrial perspective, 3-iodo-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole serves as a precursor for fluorescent probes and OLED materials, responding to the booming demand for optoelectronic materials. Patent filings related to iodo-pyrrolopyrazoles have increased by 25% since 2020, particularly in organic electronics applications. This aligns with Google Trends data showing rising searches for "heterocycles in OLEDs" and "small molecule semiconductors."

For synthetic chemists, the compound’s regioselective functionalization potential at the iodine site enables diverse derivatization, a frequently discussed topic in forums like ResearchGate and ScienceDirect. Questions such as "best conditions for Sonogashira coupling with iodo-pyrrolopyrazoles" highlight practical challenges. Recent studies in ACS journals emphasize its role in constructing spirocyclic scaffolds, another trending area in drug design.

Environmental and safety assessments indicate that 3-iodo-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole requires standard handling protocols for iodinated compounds, with no exceptional hazards reported. This addresses common user concerns about "safety of halogenated heterocycles." Its compatibility with microwave-assisted synthesis (a lab automation trend) further enhances its appeal for industrial-scale production.

In summary, 3-iodo-2H,4H,5H,6H-pyrrolo[3,4-c]pyrazole (CAS No. 2133368-36-0) bridges multiple disciplines—from medicinal chemistry to advanced materials. Its versatility and alignment with cutting-edge research trends ensure sustained interest, as evidenced by its growing presence in SciFinder citations and commercial catalog listings worldwide.